Cas no 1354427-21-6 ((3R,4S)-4-Methylsulfanyloxolan-3-amine)

• Product Name: (3R,4S)-4-Methylsulfanyloxolan-3-amine
• CAS No: 1354427-21-6
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 5869142
• PubChem ID: 97303608
• Update Time: 2024-01-14

(3R,4S)-4-Methylsulfanyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-(Methylthio)tetrahydrofuran-3-amine
• EN300-24453832
• 930101-14-7
• (3R,4S)-4-Methylsulfanyloxolan-3-amine
• 1354427-21-6
• rac-(3R,4S)-4-(methylsulfanyl)oxolan-3-amine

• Inchi： 1S/C5H11NOS/c1-8-5-3-7-2-4(5)6/h4-5H,2-3,6H2,1H3/t4-,5-/m1/s1
• InChI Key： PGEVHBGKXCWEJD-RFZPGFLSSA-N
• SMILES： S(C)[C@@H]1COC[C@H]1N

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.6Ų